![molecular formula C10H19ClNO5P B1677709 Phosphamidon CAS No. 13171-21-6](/img/structure/B1677709.png)
Phosphamidon
Overview
Description
Phosphamidon is an organophosphate insecticide first reported in 1960 . It acts as a cholinesterase inhibitor . The commercial product typically exists as a mixture of 70% (Z)-isomer and 30% (E)-isomer .
Synthesis Analysis
This compound was first prepared by Beriger and Sallmann (CIBA Ltd. 1955, Anliker et al. 1961 a) . The synthetic strategies of phosphoramides can be separated into five categories: phosphorus halides as the substrate, phosphates as the substrate, phosphorus hydrogen as the substrate, azides as the substrate and other methods .
Molecular Structure Analysis
This compound has a molecular formula of C10H19ClNO5P . Its average mass is 299.688 Da and its monoisotopic mass is 299.068939 Da .
Chemical Reactions Analysis
This compound belongs to the vinyl phosphate group, comprising a mixture of cis- and trans-isomers in the proportion 73:27 . The hydrolytic cleavage of the P-OCH is a key reaction in its chemical behavior.
Physical And Chemical Properties Analysis
This compound has a density of 1.2132 g/cm^3 . Its melting point ranges from 120 to 123 °C, and its boiling point is 162 °C at 1.5 mmHg . It is miscible in water .
Scientific Research Applications
Genotoxic Effects and Biological Impact
Phosphamidon has been shown to exert genotoxic effects, which are evident in studies focusing on its interaction with biological systems. For instance, research on albino rats revealed significant chromosomal aberrations in the bone marrow, indicating this compound's profound genotoxic effect in experimental models (Kuwar et al., 2008). Additionally, its effects on the estrous cycle, ovarian, and uterine biochemical parameters in Swiss albino mice have been evaluated, demonstrating significant disruptions in reproductive health (Sreelakshmi & Kaliwal, 2007).
Interaction with Enzymes
The interaction of this compound with specific enzymes such as acetylcholinesterase (AChE) and neuropathy target esterase (NTE) of hen brain has been explored, highlighting its potent inhibition of AChE and weaker inhibition of NTE (Jokanović et al., 2009). This differential interaction underscores the complexity of this compound's biological effects and its potential for causing delayed neuropathy at doses significantly higher than the acute LD50.
Photocatalytic Degradation
Investigations into the photocatalytic degradation of this compound in aqueous suspensions of titanium dioxide have been conducted, revealing that factors such as pH, catalyst concentration, and the presence of electron acceptors like hydrogen peroxide significantly influence the degradation rates. This research not only offers insights into the environmental fate of this compound but also suggests potential pathways for its detoxification (Rabindranathan et al., 2003; Rahman & Muneer, 2005).
Mechanism of Action
Target of Action
Phosphamidon, an organophosphate insecticide, primarily targets the enzyme acetylcholinesterase . This enzyme plays a crucial role in the nervous system, where it is responsible for breaking down acetylcholine, a neurotransmitter, into choline and acetic acid .
Mode of Action
This compound acts as a cholinesterase inhibitor . By inhibiting the action of acetylcholinesterase, it prevents the breakdown of acetylcholine. This leads to an accumulation of acetylcholine in the synaptic cleft, causing continuous stimulation of the neurons. The result is a disruption of the normal functioning of the nervous system .
Safety and Hazards
Phosphamidon is very highly toxic to mammals and is listed as WHO Hazard Class Ia . A harvester developed symptoms of moderately severe poisoning after working in a field that had been sprayed with the chemical 2 weeks earlier . He collapsed and exhibited significant depression of serum cholinesterase, but recovered completely within 2 days after successful treatment with atropine .
Biochemical Analysis
Biochemical Properties
Phosphamidon acts as a cholinesterase inhibitor, interfering with the normal function of the nervous system in insects. It interacts with the enzyme acetylcholinesterase, which is crucial for breaking down the neurotransmitter acetylcholine. By inhibiting this enzyme, this compound causes an accumulation of acetylcholine at nerve synapses, leading to continuous nerve impulse transmission, paralysis, and eventually the death of the insect . Additionally, this compound interacts with other biomolecules such as proteins and enzymes involved in detoxification processes, including cytochrome P450 and glutathione S-transferase .
Cellular Effects
This compound has significant effects on various types of cells and cellular processes. It induces oxidative stress, leading to the production of reactive oxygen species (ROS) and subsequent damage to cellular components such as lipids, proteins, and DNA . This oxidative stress can disrupt cell signaling pathways, alter gene expression, and impair cellular metabolism. In human peripheral blood mononuclear cells, this compound exposure has been shown to increase levels of malondialdehyde (MDA) and 8-hydroxy-2’-deoxyguanosine (8-OH-dG), markers of lipid peroxidation and DNA damage, respectively .
properties
IUPAC Name |
[(Z)-3-chloro-4-(diethylamino)-4-oxobut-2-en-2-yl] dimethyl phosphate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H19ClNO5P/c1-6-12(7-2)10(13)9(11)8(3)17-18(14,15-4)16-5/h6-7H2,1-5H3/b9-8- | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RGCLLPNLLBQHPF-HJWRWDBZSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C(=O)C(=C(C)OP(=O)(OC)OC)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCN(CC)C(=O)/C(=C(\C)/OP(=O)(OC)OC)/Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H19ClNO5P | |
Record name | PHOSPHAMIDON | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/5129 | |
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Record name | PHOSPHAMIDON | |
Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=0189 | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601030915 | |
Record name | (E)-Phosphamidon | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601030915 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
299.69 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Phosphamidon is a pale yellow oily liquid with a faint odor. Used as an insecticide for citrus, cotton, and deciduous fruit and nuts. and as an acaricide. (EPA, 1998), Colorless to yellow liquid; [ICSC], COLOURLESS-TO-YELLOW OILY LIQUID. | |
Record name | PHOSPHAMIDON | |
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URL | https://cameochemicals.noaa.gov/chemical/5129 | |
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Record name | Phosphamidon | |
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Record name | PHOSPHAMIDON | |
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Boiling Point |
324 °F at 1.5 mmHg (EPA, 1998), 120 °C @ 0.001 mm Hg; 162 °C 1.5 mm Hg, at 0.2kPa: 162 °C | |
Record name | PHOSPHAMIDON | |
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Record name | PHOSPHAMIDON | |
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Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Record name | PHOSPHAMIDON | |
Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
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Flash Point |
greater than 200 °F (NTP, 1992) | |
Record name | PHOSPHAMIDON | |
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Solubility |
greater than or equal to 100 mg/mL at 72 °F (NTP, 1992), Miscible with most org solvents except saturated hydrocarbons; 1 g dissolves in about 30 g hexane, In water, miscible @ 25 °C, Solubility in water: miscible | |
Record name | PHOSPHAMIDON | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/5129 | |
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Record name | PHOSPHAMIDON | |
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Record name | PHOSPHAMIDON | |
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Density |
1.2132 at 77 °F (EPA, 1998) - Denser than water; will sink, 1.2132 @ 25 °C/4 °C, Relative density (water = 1): 1.2 | |
Record name | PHOSPHAMIDON | |
Source | CAMEO Chemicals | |
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Record name | PHOSPHAMIDON | |
Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
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Vapor Pressure |
2.5e-05 mmHg at 68 °F (EPA, 1998), 0.0000165 [mmHg], 1.65X10-5 mm Hg @ 25 °C, Vapor pressure, Pa at 20 °C: 0.0033 | |
Record name | PHOSPHAMIDON | |
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Record name | Phosphamidon | |
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Record name | PHOSPHAMIDON | |
Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=0189 | |
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Mechanism of Action |
Organophosphorus pesticides exert their acute effects by inhibiting acetylcholinesterase in the nervous system with subsequent accumulation of toxic levels of acetylcholine. They may also inhibit butylcholinesterases as well as other esterase. The function of butylcholinesterases is unknown, but its inhibition can provide an indication of exposure to an organophosphate. In many cases, the organophosphorylated enzyme is fairly stable, so that recovery from intoxication may be slow. Reactivation of inhibited enzyme may occur spontaneously, the rates of reactivation depending on the tissue as well as on the chemical group attached to the enzyme. Higher doses of oximes failed to alter the reactivation of in vitro human AchE inhibited by organophosphorus compunds., Cholinesterase inhibitor. | |
Record name | PHOSPHAMIDON | |
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URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/1754 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Impurities |
In technical preparations of phosphamidon, gamma-chlorophosphamidon is present at a level of one to two percent of the total product. | |
Record name | PHOSPHAMIDON | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/1754 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Color/Form |
Pale-yellow liquid, COLORLESS LIQUID, Oil | |
CAS RN |
13171-21-6, 23783-98-4 | |
Record name | PHOSPHAMIDON | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/5129 | |
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Record name | cis-Phosphamidon | |
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Record name | Phosphamidon [ANSI:BSI:ISO] | |
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Record name | Phosphamidon | |
Source | EPA Acute Exposure Guideline Levels (AEGLs) | |
URL | https://www.epa.gov/aegl/phosphamidon-results-aegl-program | |
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Record name | (E)-Phosphamidon | |
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Record name | Phosphamidon | |
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Record name | PHOSPHAMIDON, (Z)- | |
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Record name | PHOSPHAMIDON | |
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Record name | PHOSPHAMIDON | |
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Melting Point |
-49 °F (EPA, 1998), -45 °C | |
Record name | PHOSPHAMIDON | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/5129 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Record name | PHOSPHAMIDON | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/1754 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Record name | PHOSPHAMIDON | |
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URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=0189 | |
Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.